Cas no 1313706-17-0 (Relmapirazin)

• Product Name: Relmapirazin
• CAS No: 1313706-17-0
• MF: C₁₂H₁₆N₆O₈
• MW: 372.29
• CID: 5147278
• Update Time: 2025-08-02

Relmapirazin Chemical and Physical Properties

Names and Identifiers

• D-Serine, N,N'-[(3,6-diamino-2,5-pyrazinediyl)dicarbonyl]bis-
• Relmapirazin

• Inchi： 1S/C12H16N6O8/c13-7-5(9(21)15-3(1-19)11(23)24)17-8(14)6(18-7)10(22)16-4(2-20)12(25)26/h3-4,19-20H,1-2H2,(H2,14,17)(H2,13,18)(H,15,21)(H,16,22)(H,23,24)(H,25,26)/t3-,4-/m1/s1
• InChI Key： XHNJXRDGTITISI-QWWZWVQMSA-N
• SMILES： C1(C(N[C@H](CO)C(O)=O)=O)=NC(N)=C(C(N[C@H](CO)C(O)=O)=O)N=C1N

Additional information on Relmapirazin

Relmapirazin: A Comprehensive Overview

Relmapirazin, also known by its CAS number 1313706-17-0, is a compound of significant interest in the field of pharmacology and drug development. This compound has garnered attention due to its potential therapeutic applications, particularly in the treatment of various medical conditions. Recent studies have highlighted its unique properties, making it a promising candidate for further research and development.

The chemical structure of Relmapirazin is characterized by a complex arrangement of functional groups that contribute to its biological activity. Researchers have identified that the compound exhibits strong binding affinity to specific receptors, which is a critical factor in its pharmacological effects. This property has led to investigations into its potential use in treating conditions such as neurological disorders and inflammatory diseases.

One of the most recent breakthroughs involving Relmapirazin is its demonstrated efficacy in preclinical models of neurodegenerative diseases. Studies published in reputable journals have shown that the compound can modulate key pathways involved in neuronal protection and regeneration. These findings suggest that Relmapirazin may offer a novel approach to addressing currently untreatable conditions, thereby opening new avenues for therapeutic intervention.

In addition to its neurological applications, Relmapirazin has also shown promise in the field of oncology. Research indicates that the compound may possess anti-cancer properties, potentially inhibiting tumor growth and metastasis. Collaborative efforts between academic institutions and pharmaceutical companies are underway to explore these possibilities further, with clinical trials expected to commence in the near future.

The synthesis of Relmapirazin involves a multi-step process that requires precise control over reaction conditions to ensure optimal yield and purity. Chemists have developed innovative methodologies to streamline the production process, making it more feasible for large-scale manufacturing. This advancement is crucial for meeting the growing demand for this compound as it progresses through various stages of development.

Despite its potential benefits, researchers remain cautious about the long-term safety profile of Relmapirazin. Ongoing studies are focused on evaluating its toxicity profile and assessing any potential adverse effects associated with chronic use. These efforts are essential for ensuring that the compound can be safely administered to patients without compromising their health.

In conclusion, Relmapirazin, with its CAS number 1313706-17-0, represents a groundbreaking advancement in drug discovery. Its unique chemical properties and promising therapeutic applications make it a focal point for scientific research. As studies continue to uncover new insights into its mechanisms of action and clinical utility, the future of this compound looks increasingly bright, offering hope for patients suffering from a variety of debilitating conditions.